{[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene

• CAS No.: 61032-32-4
• Molecular Formula: C16H22O
• Molecular Weight: 230.34 g/mol
• IUPAC Name: 2-cyclopent-3-en-1-ylbutoxymethylbenzene
• InChI: InChI=1S/C16H22O/c1-2-15(16-10-6-7-11-16)13-17-12-14-8-4-3-5-9-14/h3-9,15-16H,2,10-13H2,1H3
• InChI Key: FUVDYIVMKCMFEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(COCC1=CC=CC=C1)C2CC=CC2

Description

{[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene is a chemical compound characterized by its unique structure, which includes a cyclopentene ring, a butoxy group, and a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene typically involves a multi-step process. The initial step often includes the preparation of the cyclopentene derivative, followed by the introduction of the butoxy group. The final step involves the attachment of the benzene ring. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

{[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of ketones or aldehydes.

Reduction: The addition of hydrogen or removal of oxygen, typically leading to the formation of alcohols or alkanes.

Substitution: This reaction involves the replacement of one functional group with another, which can occur under different conditions, such as nucleophilic or electrophilic substitution.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Conditions such as temperature, solvent choice, and reaction time are optimized based on the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction could produce alcohols. Substitution reactions can result in a variety of derivatives, depending on the substituent introduced.

Scientific Research Applications

{[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in the development of bioactive molecules and studying their interactions with biological targets.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of {[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the context. The pathways involved may include binding to receptors, altering enzyme activity, or affecting cellular signaling processes.

Comparison with Similar Compounds

Similar Compounds

Compounds similar to {[2-(Cyclopent-3-en-1-yl)butoxy]methyl}benzene include:

• {[2-(Cyclopent-3-en-1-yl)ethoxy]methyl}benzene
• {[2-(Cyclopent-3-en-1-yl)propoxy]methyl}benzene
• {[2-(Cyclopent-3-en-1-yl)butoxy]ethyl}benzene

Uniqueness

What sets this compound apart is its specific combination of functional groups, which confer unique chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.